Cas no 430430-23-2 (1-Methylazetidin-3-yl 4-methylbenzenesulfonate)
1-Methylazetidin-3-yl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Toluene-4-sulfonic acid 1-methyl-azetidin-3-yl ester
- 1-Methylazetidin-3-yl 4-methylbenzenesulfonate
- SB51039
- AM805648
- W10722
-
- Inchi: 1S/C11H15NO3S/c1-9-3-5-11(6-4-9)16(13,14)15-10-7-12(2)8-10/h3-6,10H,7-8H2,1-2H3
- InChI Key: ABIAJRRZIOWXLH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 322
- XLogP3: 1.4
- Topological Polar Surface Area: 55
1-Methylazetidin-3-yl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284814-1g |
1-Methylazetidin-3-yl 4-methylbenzenesulfonate |
430430-23-2 | 95% | 1g |
$391 | 2023-03-07 | |
| Chemenu | CM284814-1g |
1-Methylazetidin-3-yl 4-methylbenzenesulfonate |
430430-23-2 | 95% | 1g |
$355 | 2021-06-09 | |
| Chemenu | CM284814-5g |
1-Methylazetidin-3-yl 4-methylbenzenesulfonate |
430430-23-2 | 95% | 5g |
$1065 | 2021-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735864-1g |
1-Methylazetidin-3-yl 4-methylbenzenesulfonate |
430430-23-2 | 98% | 1g |
¥7854.00 | 2024-05-13 |
1-Methylazetidin-3-yl 4-methylbenzenesulfonate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1-Methylazetidin-3-yl 4-methylbenzenesulfonate
Introduction to 1-Methylazetidin-3-yl 4-methylbenzenesulfonate (CAS No. 430430-23-2) in Modern Chemical and Pharmaceutical Research
The compound 1-Methylazetidin-3-yl 4-methylbenzenesulfonate, identified by its CAS number 430430-23-2, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This sulfonate derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both azetidine and methylbenzenesulfonate moieties in its molecular framework endows it with distinctive chemical reactivity, making it a valuable intermediate in the creation of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, with azetidine derivatives emerging as promising scaffolds for drug discovery. The 1-Methylazetidin-3-yl 4-methylbenzenesulfonate structure combines the flexibility of the azetidine ring with the electronic and steric effects of the methylbenzenesulfonate group, providing a versatile platform for medicinal chemists. This compound's ability to undergo various chemical transformations, such as nucleophilic substitution and metal-catalyzed coupling reactions, makes it an indispensable tool in synthetic organic chemistry.
One of the most compelling aspects of 1-Methylazetidin-3-yl 4-methylbenzenesulfonate is its potential role in the development of targeted therapies. The azetidine ring is known for its ability to mimic natural amino acid structures, which can enhance binding affinity to biological targets. Meanwhile, the sulfonate group introduces a negative charge, improving water solubility and pharmacokinetic properties. These characteristics have led researchers to investigate its efficacy in treating a variety of conditions, including inflammatory diseases and infectious disorders.
Recent studies have highlighted the compound's significance in modulating enzyme activity and receptor interactions. For instance, modifications based on the 1-Methylazetidin-3-yl 4-methylbenzenesulfonate core have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. Additionally, its derivatives have been explored for their antimicrobial properties, demonstrating potential against resistant bacterial strains. These findings underscore the compound's versatility and highlight its importance as a building block in drug design.
The synthesis of 1-Methylazetidin-3-yl 4-methylbenzenesulfonate involves a series of well-established organic reactions, including sulfonylation and ring-closure processes. Advanced synthetic methodologies have further refined its production, enabling higher yields and purities. Techniques such as transition-metal catalysis and flow chemistry have been particularly instrumental in optimizing these processes. The ability to produce this compound efficiently is crucial for large-scale pharmaceutical applications, ensuring that researchers can access sufficient quantities for preclinical and clinical studies.
In conclusion, 1-Methylazetidin-3-yl 4-methylbenzenesulfonate (CAS No. 430430-23-2) stands out as a pivotal compound in modern chemical and pharmaceutical research. Its unique structural features and functional properties make it an invaluable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this sulfonate derivative, its significance is expected to grow further, solidifying its role as a cornerstone in medicinal chemistry innovation.
430430-23-2 (1-Methylazetidin-3-yl 4-methylbenzenesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)